1-[(2-chlorophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4-(methoxymethyl)piperidine;oxalic acid
• InChI: InChI=1S/C14H20ClNO.C2H2O4/c1-17-11-12-6-8-16(9-7-12)10-13-4-2-3-5-14(13)15;3-1(4)2(5)6/h2-5,12H,6-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key: VFPOHNMWEBQBIX-UHFFFAOYSA-N
• Canonical SMILES: COCC1CCN(CC1)CC2=CC=CC=C2Cl.C(=O)(C(=O)O)O
• Molecular Formula: C16H22ClNO5
• Molecular Weight: 343.80 g/mol

Description

The compound is a piperidine derivative. Piperidines are a class of organic compounds with a six-membered ring containing one nitrogen atom. They are widely used in the pharmaceutical industry and are present in many therapeutic drugs. The presence of the methoxymethyl and chlorophenylmethyl groups suggests that this compound could have unique properties and potential applications.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. For instance, the methoxymethyl group could potentially be cleaved under acidic conditions. The chlorophenyl group might undergo nucleophilic aromatic substitution reactions.

Scientific Research Applications

Anticancer Properties

• The piperidine ring in this compound has been investigated for its potential as an anticancer agent. .

These applications highlight the versatility of 1-[(2-chlorophenyl)methyl]-4-(methoxymethyl)piperidine; oxalic acid in scientific research. Its dual functionality—combining a piperidine ring with oxalic acid—makes it an intriguing subject for further exploration. . If you’d like more detailed information on any specific area, feel free to ask!

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety measures. For specific safety information, one should refer to the Material Safety Data Sheet (MSDS) of the compound.

Mechanism of Action

Target of Action

The primary target of this compound is H1 receptors . These receptors are part of the histamine receptor family and play a crucial role in allergic reactions .

Mode of Action

The compound interacts with H1 receptors, exhibiting a higher affinity for these receptors than histamine itself . This interaction inhibits the action of histamine, a key player in allergic reactions .

Biochemical Pathways

The compound’s interaction with H1 receptors disrupts the normal biochemical pathways associated with allergic reactions . By inhibiting the action of histamine, the compound prevents the cascade of reactions that lead to symptoms of allergies .

Result of Action

The compound’s interaction with H1 receptors results in significant effects on both allergic asthma and allergic itching . Some derivatives of this compound have shown stronger potency against allergic asthma than levocetirizine, a commonly used antihistamine .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of allergens in the environment can trigger the allergic reactions that the compound seeks to inhibit . .